Cas no 451483-40-2 (2-fluoro-5-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)-N-4-(trifluoromethyl)phenylbenzamide)

• Product Name: 2-fluoro-5-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)-N-4-(trifluoromethyl)phenylbenzamide
• CAS No: 451483-40-2
• MF: C₂₃H₁₈F₄N₂O₃S
• MW: 478.459238529205
• CID: 5979666
• PubChem ID: 5123834
• Update Time: 2025-11-05

2-fluoro-5-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)-N-4-(trifluoromethyl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)-N-4-(trifluoromethyl)phenylbenzamide
• 5-((3,4-dihydroisoquinolin-2(1H)-yl)sulfonyl)-2-fluoro-N-(4-(trifluoromethyl)phenyl)benzamide
• Benzamide, 5-[(3,4-dihydro-2(1H)-isoquinolinyl)sulfonyl]-2-fluoro-N-[4-(trifluoromethyl)phenyl]-
• 2-fluoro-5-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)-N-[4-(trifluoromethyl)phenyl]benzamide
• SR-01000579279
• 451483-40-2
• SR-01000579279-1
• F0917-2142
• AKOS024602131
• 5-(3,4-dihydro-1H-isoquinolin-2-ylsulfonyl)-2-fluoro-N-[4-(trifluoromethyl)phenyl]benzamide

• Inchi： 1S/C23H18F4N2O3S/c24-21-10-9-19(33(31,32)29-12-11-15-3-1-2-4-16(15)14-29)13-20(21)22(30)28-18-7-5-17(6-8-18)23(25,26)27/h1-10,13H,11-12,14H2,(H,28,30)
• InChI Key： PJDHZNALQSDXNE-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(F)(F)F)C=C1)(=O)C1=CC(S(N2CCC3=C(C2)C=CC=C3)(=O)=O)=CC=C1F

Computed Properties

• Exact Mass: 478.09742626g/mol
• Monoisotopic Mass: 478.09742626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 793
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.444±0.06 g/cm3(Predicted)
• pka: 11.65±0.70(Predicted)

Additional information on 2-fluoro-5-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)-N-4-(trifluoromethyl)phenylbenzamide

Compound CAS No. 451483-40-2: 2-fluoro-5-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)-N-4-(trifluoromethyl)phenylbenzamide

Introduction: The compound CAS No. 451483-40-2, also known as 2-fluoro-5-(1,2,3,4-tetrahydroisoquinoline-2-sulfonyl)-N-4-(trifluoromethyl)phenylbenzamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound has been the subject of extensive research due to its unique structural features and promising biological activities. The molecule combines several functional groups that contribute to its versatility and efficacy in various applications.

Structural Overview: The structure of this compound is characterized by a benzamide backbone with specific substituents that enhance its chemical and biological properties. The benzene ring is substituted with a fluoro group at the 2-position and a sulfonyl group attached to a tetrahydroisoquinoline moiety at the 5-position. Additionally, the amide group is connected to a trifluoromethyl-substituted phenyl ring. These substituents play crucial roles in modulating the compound's physicochemical properties and bioactivity.

Functional Groups and Their Roles: The presence of a fluoro group introduces electron-withdrawing effects, which can influence the molecule's reactivity and stability. The sulfonyl group attached to the tetrahydroisoquinoline ring contributes to the molecule's hydrophilicity and may facilitate interactions with biological targets. The trifluoromethyl group is known for its strong electron-withdrawing effects and can enhance the compound's lipophilicity, aiding in its absorption and distribution within biological systems.

Latest Research Findings: Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery programs targeting various therapeutic areas. For instance, research has demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory therapies. Additionally, preclinical studies have shown that this compound exhibits selective activity against certain cancer cell lines, suggesting its potential in oncology.

Bioavailability and Pharmacokinetics: Understanding the pharmacokinetic profile of this compound is essential for its development as a therapeutic agent. Studies have indicated that the trifluoromethyl substituent enhances the compound's bioavailability by improving its solubility and permeability across biological membranes. Furthermore, the tetrahydroisoquinoline moiety may influence the compound's metabolic stability, reducing its susceptibility to rapid degradation by hepatic enzymes.

Synthesis and Optimization: The synthesis of this compound involves a series of well-established organic reactions, including Friedel-Crafts acylation, sulfonamide formation, and amide coupling. Researchers have optimized the synthetic route to improve yield and purity while maintaining scalability for potential large-scale production. Continuous efforts are being made to explore alternative synthetic pathways that could further enhance the efficiency of this process.

Therapeutic Applications: Given its unique combination of functional groups and promising biological activities, this compound holds great potential in several therapeutic areas. Its anti-inflammatory properties make it a candidate for treating conditions such as arthritis and chronic inflammation. Additionally, its selective activity against cancer cells suggests its potential as an anticancer agent with reduced systemic toxicity compared to conventional chemotherapeutic agents.

Safety Profile: Safety assessments are critical for any drug candidate, and preliminary studies have indicated that this compound exhibits a favorable safety profile at therapeutic doses. However, further toxicological studies are required to fully characterize its safety and determine any potential adverse effects associated with long-term use.

Future Directions: Ongoing research is focused on further optimizing this compound's properties to enhance its efficacy and reduce any off-target effects. Researchers are also exploring its potential in combination therapies to maximize therapeutic outcomes while minimizing adverse effects. Additionally, efforts are being made to investigate its mechanism of action at a molecular level to provide deeper insights into its pharmacological effects.

In conclusion, CAS No. 451483-40-2 represents a significant advancement in pharmaceutical chemistry with promising applications in various therapeutic areas. Its unique structure and favorable biological properties make it an attractive candidate for further development into clinically relevant drugs.